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Compound of Interest

Compound Name: Carvomenthol

Cat. No.: B3432591 Get Quote

An In-depth Technical Guide to Carvomenthol: Chemical and Physical Properties

Introduction
Carvomenthol, a saturated monocyclic terpene alcohol, is a significant compound within the

class of menthane monoterpenoids.[1] Identified by its characteristic minty, herbal, and

camphor-like odor with a cooling sensation, it is a compound of high interest in the flavor and

fragrance industries.[1] It is found naturally in various citrus and mint oils, including those from

grapefruit, lemon, and peppermint.[1] This technical guide provides a comprehensive overview

of the chemical and physical properties of carvomenthol, its stereoisomeric forms, and

detailed experimental protocols for its synthesis, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of carvomenthol are summarized

below. These properties can vary slightly between its different stereoisomers.

Table 1: General and Chemical Properties of Carvomenthol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3432591?utm_src=pdf-interest
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b157433
https://www.benchchem.com/product/b157433
https://www.benchchem.com/product/b157433
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₂₀O [1][2][3]

Molecular Weight 156.27 g/mol [1][4]

CAS Number
499-69-4 (for the

racemate/mixture)
[1][2][5]

IUPAC Name
2-methyl-5-(propan-2-

yl)cyclohexan-1-ol
[6]

Synonyms
p-Menthan-2-ol,

Hexahydrocarvacrol
[2]

Classification Menthane monoterpenoid [1][7]

Table 2: Physical Properties of Carvomenthol

Property Value Source(s)

Boiling Point 222 °C at 760 mmHg [1][3][5]

101.8-102 °C at 14 Torr [8]

Density 0.887 - 0.893 g/cm³ at 25 °C [2][5][9]

Refractive Index 1.462 - 1.463 at 20 °C [2][5][9]

Flash Point 86.7 °C (188 °F) TCC [3][5]

Vapor Pressure
0.021 mmHg at 25 °C

(estimated)
[5]

Water Solubility
298.3 mg/L at 25 °C

(estimated)
[5]

logP (o/w) 2.44 - 3.22 (estimated) [1][5][8]

Appearance Oily liquid

Stereochemistry and Isomerism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b157433
https://pubchem.ncbi.nlm.nih.gov/compound/Carvomenthol
https://www.chemsrc.com/en/cas/499-69-4_687810.html
https://www.benchchem.com/product/b157433
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X55010FU6N
https://www.benchchem.com/product/b157433
https://pubchem.ncbi.nlm.nih.gov/compound/Carvomenthol
https://www.thegoodscentscompany.com/data/rw1036831.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-_propan-2-yl_cyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Carvomenthol
https://www.benchchem.com/product/b157433
https://foodb.ca/compounds/FDB016230
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b157433
https://www.chemsrc.com/en/cas/499-69-4_687810.html
https://www.thegoodscentscompany.com/data/rw1036831.html
https://www.lookchem.com/ProductWholeProperty_LCPL621954.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Carvomenthol
https://www.thegoodscentscompany.com/data/rw1036831.html
http://www.perflavory.com/docs/doc1036831.html
https://pubchem.ncbi.nlm.nih.gov/compound/Carvomenthol
https://www.thegoodscentscompany.com/data/rw1036831.html
http://www.perflavory.com/docs/doc1036831.html
https://www.chemsrc.com/en/cas/499-69-4_687810.html
https://www.thegoodscentscompany.com/data/rw1036831.html
https://www.thegoodscentscompany.com/data/rw1036831.html
https://www.thegoodscentscompany.com/data/rw1036831.html
https://www.benchchem.com/product/b157433
https://www.thegoodscentscompany.com/data/rw1036831.html
https://www.lookchem.com/ProductWholeProperty_LCPL621954.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carvomenthol possesses multiple chiral centers, leading to the existence of several

stereoisomers.[1] Stereoisomers are molecules with the same chemical formula and

connectivity but different three-dimensional arrangements of atoms. These can be categorized

as enantiomers (non-superimposable mirror images) or diastereomers (stereoisomers that are

not mirror images). Unlike enantiomers, which share identical physical properties (except for

optical rotation), diastereomers can exhibit different physical and chemical characteristics, such

as melting points, boiling points, and solubilities.[1] For instance, one specific stereoisomer of

carvomenthol is identified by the IUPAC name (1R,2R,5R)-2-methyl-5-propan-2-ylcyclohexan-

1-ol.[1][2] The precise configuration of the various diastereomeric carvomenthols has been a

subject of chemical literature, emphasizing the importance of stereochemistry in defining the

compound's properties.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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